

Nitroxoline synergistic combinations antibiotic screening

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nitroxoline

CAS No.: 4008-48-4

Cat. No.: S537297

[Get Quote](#)

Synergistic Antibiotic Combinations with Nitroxoline

The following table summarizes key **nitroxoline** combinations identified in recent studies, the pathogens they target, and the observed effects.

Combination	Pathogen(s) Tested	Key Findings / Effect	Proposed Mechanism of Action
Nitroxoline + Colistin [1] [2]	<i>E. coli</i> , <i>K. pneumoniae</i> , <i>A. baumannii</i> , <i>P. aeruginosa</i>	Resensitizes colistin-resistant strains; strong synergy in vitro and in a <i>Galleria mellonella</i> infection model. [1] [2]	Nitroxoline alters outer membrane integrity, enhancing colistin's penetration. [1] [2]
Nitroxoline + Gentamicin [3] [4]	<i>Enterococcus faecalis</i>	Displays synergistic or additive effects against most tested strains; inhibits bacterial adhesion. [3] [4]	Nitroxoline affects cell membrane, allowing improved gentamicin uptake; causes dramatic morphological changes. [3] [4]

Combination	Pathogen(s) Tested	Key Findings / Effect	Proposed Mechanism of Action
Nitroxoline + Cefuroxime [5]	<i>Borrelia burgdorferi</i> (stationary-phase persisters)	Effectively eradicates stationary-phase cultures and prevents regrowth. [5]	Not specified in the study, but likely related to targeting persister cell forms. [5]
Nitroxoline + Clarithromycin [5]	<i>Borrelia burgdorferi</i> (stationary-phase persisters)	Highly active in combination; part of effective multi-drug regimens. [5]	Not specified in the study, but likely related to targeting persister cell forms. [5]
Nitroxoline + Beta-lactams [1]	<i>E. coli</i>	Antagonism observed with penicillins, cephalosporins, and carbapenems. [1]	Bacteriostatic action of nitroxoline may slow cell division, reducing efficacy of cell-wall targeting drugs. [1]

Detailed Experimental Protocols

For researchers looking to replicate these findings, here are the core methodologies from the cited studies.

Checkerboard Assay for Synergy Testing

This standard method was used to quantify the interaction between **nitroxoline** and gentamicin against *E. faecalis* [4] and in combination screening with 32 other antibiotics in *E. coli* [1].

- **Procedure:** A two-dimensional checkerboard microdilution is set up with serial dilutions of both drugs combined in a single plate.
- **Analysis:** The **Fractional Inhibitory Concentration (FIC)** is calculated for each drug:
 - $FIC(A) = MIC(A \text{ in combination}) / MIC(A \text{ alone})$
 - $FIC(B) = MIC(B \text{ in combination}) / MIC(B \text{ alone})$
- **Interpretation:** The **FIC Index** is the sum of both FICs. It is interpreted as: **Synergy (≤ 0.5)**, Additive ($>0.5-1.0$), Indifferent ($>1.0-4.0$), or Antagonism (>4.0). [4]

Time-Kill Assay Against Stationary-Phase *Borrelia burgdorferi**

This method assessed the ability of **nitroxoline** combinations to kill non-growing persister cells [5].

- **Culture Preparation:** A 7-day-old stationary-phase culture of *B. burgdorferi*, enriched for persister cells, is used.
- **Drug Exposure:** The culture is treated with drugs at a set concentration (e.g., 5 µg/mL or the maximum serum concentration, C_{max}) for 7 days.
- **Viability Assessment:** Bacterial viability is measured after treatment using a preferred method (e.g., bacterial counting). A significant reduction in viability or prevention of regrowth in subculture indicates effective killing of persisters. [5]


In Vivo Validation in *Galleria mellonella* Model

The **nitroxoline**-colistin synergy was validated in an *in vivo* model using wax moth larvae [1].

- **Infection:** Larvae are infected with a colistin-resistant, *mcr-1* positive *K. pneumoniae* clinical isolate.
- **Treatment:** Larvae are treated with the drug combination.
- **Outcome Measurement:** Survival of the larvae is monitored and compared to control groups at 72 hours post-infection. A significant improvement in survival with the combination therapy demonstrates *in vivo* efficacy. [1]


Mechanism of Action and Experimental Workflow

The diagrams below illustrate **nitroxoline**'s proposed mechanism of action in synergy and a generalized workflow for screening these combinations.



[Click to download full resolution via product page](#)

Mechanisms of **Nitroxoline** Synergy



[Click to download full resolution via product page](#)

Synergy Screening Workflow

Research Implications and Future Directions

The experimental data suggests several promising avenues for further investigation:

- **Combating Multidrug Resistance:** The ability of **nitroxoline** to **resensitize colistin-resistant Enterobacteriaceae** and act synergistically against challenging pathogens like *A. baumannii* and *P. aeruginosa* positions it as a potential "helper" drug in an era of increasing antibiotic resistance [1] [2].
- **Overcoming Bacterial Persistence:** The activity of **nitroxoline** combinations against stationary-phase *B. burgdorferi* persister cells highlights its potential for treating persistent infections that are not eradicated by standard antibiotic regimens, such as in Lyme disease [5].
- **Expanding the Arsenal against Gram-positives:** The synergy with gentamicin against *E. faecalis* provides a new potential combinatorial approach for tackling difficult nosocomial infections caused by this Gram-positive pathogen [3] [4].

It is crucial to note that **antagonism with beta-lactam antibiotics** has been observed [1]. This underscores the importance of careful *in vitro* screening to avoid ineffective or counterproductive combination therapies.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Uncovering nitroxoline activity spectrum, mode of action and ... [pmc.ncbi.nlm.nih.gov]
2. Nitroxoline Shows Synergy with Colistin Potentiating its ... [pubmed.ncbi.nlm.nih.gov]
3. Combinatory Effect of Nitroxoline and Gentamicin in the ... [pmc.ncbi.nlm.nih.gov]
4. Combinatory Effect of Nitroxoline and Gentamicin in the ... [mdpi.com]
5. Nitroxoline Drug Combinations Are More Active Than Lyme... [journals.lww.com]

To cite this document: Smolecule. [Nitroxoline synergistic combinations antibiotic screening].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b537297#nitroxoline-synergistic-combinations-antibiotic-screening>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com